Cas no 1199215-73-0 (6-Fluorobenzo[d]oxazol-2-amine)

• Product Name: 6-Fluorobenzo[d]oxazol-2-amine
• CAS No: 1199215-73-0
• MF: C₇H₅FN₂O
• MW: 152.125804662704
• MDL: MFCD13188614
• CID: 1011134
• PubChem ID: 45791272
• Update Time: 2025-05-24

6-Fluorobenzo[d]oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Fluorobenzo[d]oxazol-2-amine
• 6-Fluoro-1,3-benzoxazol-2-amine
• 6-Fluoro-benzooxazol-2-ylamine
• Ambcb4035975
• ANW-70558
• CTK8C3798
• MolPort-008-154-173
• SureCN9898426
• 6-fluoro-1,3-benzoxazol-2-amine(SALTDATA: FREE)
• SY086886
• EN300-387837
• AS-50994
• 2-Amino-6-fluorobenzoxazole
• CS-0054543
• 6-Fluorobenzooxazol-2-ylamine
• 1199215-73-0
• MFCD13188614
• STL429934
• SB18606
• DB-399618
• P11628
• DTXSID80672502
• A892390
• Z1147226282
• AKOS005173586
• 6-Fluoro-2-benzoxazolamine
• PEHUCNWTDVPWNC-UHFFFAOYSA-N
• SCHEMBL9898426
• ALBB-012399
• 2-Benzoxazolamine, 6-fluoro-

• MDL： MFCD13188614
• Inchi： 1S/C7H5FN2O/c8-4-1-2-5-6(3-4)11-7(9)10-5/h1-3H,(H2,9,10)
• InChI Key： PEHUCNWTDVPWNC-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)OC(N)=N2

Computed Properties

• Exact Mass: 152.03859095g/mol
• Monoisotopic Mass: 152.03859095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 282.8±32.0℃ at 760 mmHg
• Flash Point: 152.8±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

6-Fluorobenzo[d]oxazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Additional information on 6-Fluorobenzo[d]oxazol-2-amine

6-Fluorobenzo[d]oxazol-2-amine (CAS No. 1199215-73-0): An Emerging Compound in Medicinal Chemistry

6-Fluorobenzo[d]oxazol-2-amine (CAS No. 1199215-73-0) is a promising compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzoxazoles, which are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and anticancer properties. The introduction of a fluorine atom at the 6-position of the benzoxazole ring further enhances its pharmacological profile, making it a valuable candidate for drug development.

The chemical structure of 6-Fluorobenzo[d]oxazol-2-amine consists of a benzene ring fused with an oxazole ring, with a fluorine substituent at the 6-position and an amino group at the 2-position. This arrangement provides the molecule with enhanced stability and improved solubility, which are crucial factors for drug design and delivery. The presence of the fluorine atom also confers additional electronic and steric effects, which can influence the compound's binding affinity to various biological targets.

Recent studies have explored the potential of 6-Fluorobenzo[d]oxazol-2-amine in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, research has shown that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. This property makes it a potential candidate for the development of nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced side effects compared to traditional NSAIDs.

In addition to its anti-inflammatory properties, 6-Fluorobenzo[d]oxazol-2-amine has also been investigated for its anticonvulsant activity. Preclinical studies have demonstrated that this compound can effectively reduce seizure frequency and duration in animal models of epilepsy. The mechanism underlying this effect is thought to involve modulation of ion channels and neurotransmitter systems in the brain, which are critical for maintaining neuronal excitability.

The anticancer potential of 6-Fluorobenzo[d]oxazol-2-amine has also been a focus of recent research. Studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which it exerts its anticancer effects is believed to involve inhibition of cell cycle progression and activation of pro-apoptotic signaling pathways. These findings suggest that 6-Fluorobenzo[d]oxazol-2-amine could be a valuable lead compound for the development of novel anticancer agents.

Beyond its direct therapeutic applications, 6-Fluorobenzo[d]oxazol-2-amine has also been used as a building block in the synthesis of more complex molecules with enhanced biological activities. Its versatile reactivity and stability make it an attractive starting material for medicinal chemists seeking to develop new drugs with improved efficacy and safety profiles. For example, researchers have utilized this compound as a scaffold to introduce additional functional groups that can enhance its binding affinity to specific targets or improve its pharmacokinetic properties.

The safety profile of 6-Fluorobenzo[d]oxazol-2-amine is another important consideration for its potential use in drug development. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 6-Fluorobenzo[d]oxazol-2-amine (CAS No. 1199215-73-0) represents a promising compound with diverse therapeutic applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.